BMS-986139

• Synonyms: BMS986139; BMS 986139; BMS-986139
• Molecular Formula: C30H25F4N5O4
• Molecular Weight: 595.55
• SMILES: O=C(C1=C(C2=CC=C(F)C=C2)OC3=NC(CCC(F)(F)F)=C(C4=CC=CC(C(NC(C)(C5=NOC=N5)C)=O)=C4)C=C31)NC
• InChI: InChI=1S/C30H25F4N5O4/c1-29(2,28-36-15-42-39-28)38-25(40)18-6-4-5-17(13-18)20-14-21-23(26(41)35-3)24(16-7-9-19(31)10-8-16)43-27(21)37-22(20)11-12-30(32,33)34/h4-10,13-15H,11-12H2,1-3H3,(H,35,41)(H,38,40)
• InChIKey: AZUHPIPRWNNVET-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Researchers screening novel NS5B inhibitors face a critical gap: many non-nucleoside inhibitors lack pan-genotype activity, limiting their use as broad-spectrum assay controls. BMS-986139 solves this with confirmed single-digit nanomolar potency across genotypes 1a through 6a. - Validated pan-genotypic benchmark: EC₅₀ = 0.3-9 nM for GT-1a to GT-6a; retains activity against C316N resistance mutant (IC₅₀ = 6 nM). - Superior pharmacokinetic profile: 58% oral bioavailability, low IV clearance (5.7 mL/min/kg), and sustained 24 h liver exposure at 6 mg/kg in rat models. - Bioactivation-negative control: No observable GSH adduct formation, providing a chemically matched negative benchmark for reactive metabolite screening.

BMS-986139: Pan-Genotypic HCV NS5B Primer Grip Inhibitor Overview

BMS-986139 (compound 43) is a preclinical, pan-genotypic inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase that binds to the primer grip site, a distinct allosteric pocket on the enzyme [1]. It belongs to the 7-azabenzofuran chemotype developed through extensive structure–activity relationship (SAR) optimization at Bristol-Myers Squibb. X-ray crystallography confirms binding deep within the primer grip region, which is structurally separate from the palm and thumb allosteric sites targeted by approved non-nucleoside inhibitors (NNIs) such as dasabuvir and beclabuvir [2]. BMS-986139 was selected as a preclinical candidate based on its ability to simultaneously address pan-genotype antiviral potency, reduced human serum shift, improved rat pharmacokinetics, and elimination of bioactivation liability—challenges that plagued earlier leads in the series [1].

Pan-genotypic HCV replicon assay support across genotypes 1–6

Primer grip allosteric site binding for mechanistic studies

Resolved serum shift and bioactivation liabilities vs earlier leads

• [1] Eastman KJ, Parcella K, Yeung KS, Grant-Young KA, Zhu J, Wang T, Zhang Z, Yin Z, Beno BR, Sheriff S, Kish K, Tredup J, Jardel AG, Halan V, Ghosh K, Parker D, Mosure K, Fang H, Wang YK, Lemm J, Zhuo X, Hanumegowda U, Liu M, Rigat K, Donoso M, Tuttle M, Zvyaga T, Haarhoff Z, Meanwell NA, Soars MG, Roberts SB, Kadow JF. The discovery of a pan-genotypic, primer grip inhibitor of HCV NS5B polymerase. MedChemComm. 2017;8(4):796-806. doi:10.1039/c6md00636a. PMID: 30108798. View Source
• [2] Sheriff S, Eastman KJ, Parcella K, Yeung KS, Grant-Young KA, Zhu J, Wang T, Zhang Z, Yin Z, Beno BR, Kish K, Tredup J, Jardel AG, Halan V, Ghosh K, Parker D, Mosure K, Fang H, Wang YK, Lemm J, Zhuo X, Hanumegowda U, Liu M, Rigat K, Donoso M, Tuttle M, Zvyaga T, Haarhoff Z, Meanwell NA, Soars MG, Roberts SB, Kadow JF. Crystal structure of HCV NS5B RNA-dependent RNA polymerase (genotype 2a JFH1 L30S) in complex with 7-azabenzofuran inhibitor (compound 5). PDB ID: 5TWM. Deposited: 2016-11-14. doi:10.2210/pdb5TWM/pdb. View Source

Differentiation of BMS-986139 from Other HCV NS5B NNIs

Interchanging HCV NS5B non-nucleoside inhibitors (NNIs) without rigorous evidence ignores critical differences in allosteric binding sites, genotype coverage, and pharmacokinetic liabilities. Unlike palm site inhibitors such as dasabuvir, which demonstrate restricted genotype-1 activity, BMS-986139 binds to the primer grip site and exhibits single-digit nanomolar potency across genotypes 1 through 6 [1]. Within the same primer grip inhibitor series, even structurally close analogs (e.g., compound 42) fail to replicate the balanced profile of BMS-986139—compound 42 exhibited higher rat IV clearance (9.3 vs 5.7 mL/min/kg), lower oral bioavailability (31% vs 58%), and substantially lower 24 h liver exposure [2]. Furthermore, earlier lead compound 37 suffered a 10-fold human serum shift (HS-adjusted EC₅₀ = 158 nM) that doubled the predicted human dose to 150 mg QD, whereas BMS-986139 achieved a 5-fold shift (HS-adjusted EC₅₀ = 52 nM) with a predicted dose of only 35 mg QD [2]. Bioactivation liability also distinguishes candidates: compound 5 generated 12% glutathione (GSH) adducts in rat liver S9 assays, while BMS-986139 produced no observable bioactivation [2]. These quantitative gaps—spanning binding site, potency, serum shift, bioavailability, and metabolic safety—demonstrate that generic substitution within this class carries substantial risk of selecting a compound with inferior antiviral coverage, higher projected human dose, or unacceptable metabolic liability.

BMS-986139 (target)

• Primer grip binding site, pan-genotypic coverage
• Moderate clearance, dose-proportional PK in rat
• No detectable GSH adducts (clean bioactivation profile)

Potential substitutes (e.g., compounds 37, 42, 5)

• Palm or thumb site binders may have genotype restrictions
• Close analogs show higher IV clearance and lower oral %F
• Structurally related leads can generate reactive metabolites

• [1] Probes & Drugs Portal. Dasabuvir (PD009012): Allosteric palm site inhibitor of HCV NS5B polymerase. https://www.probes-drugs.org/dasabuvir/ (accessed 2026). View Source
• [2] Eastman KJ, Parcella K, Yeung KS, et al. The discovery of a pan-genotypic, primer grip inhibitor of HCV NS5B polymerase. MedChemComm. 2017;8(4):796-806. doi:10.1039/c6md00636a. PMID: 30108798. View Source

BMS-986139 Head-to-Head Evidence Against Closest Analogs

Pan-Genotypic Antiviral Potency Across Genotypes 1–6

BMS-986139 demonstrates pan-genotypic antiviral potency with EC₅₀ values of 9 nM (GT-1a), 3 nM (GT-1b), 4 nM (GT-2a), 3 nM (GT-2b), 3 nM (GT-3a), 2 nM (GT-4a), 0.3 nM (GT-5a), and 6 nM (GT-6a), and retains activity against the GT-1b C316N resistance mutant with an IC₅₀ of 6 nM [1]. In contrast, the early lead compound 2 (C6-unsubstituted) showed GT-1a EC₅₀ of 600 nM and GT-2a EC₅₀ of 346 nM, representing a 67-fold and 86-fold improvement, respectively, for BMS-986139 [1]. Even the improved lead compound 5 (C6-ethylamino) reached only GT-1a EC₅₀ of 22 nM and GT-2a EC₅₀ of 18 nM, with no reported coverage beyond genotypes 1 and 2—BMS-986139 therefore achieves pan-genotype coverage (GT-1 through GT-6) at potencies up to 4.5-fold better than compound 5 in GT-1a and extends activity to genotypes 3a–6a where compound 5 was not evaluated [1]. The CC₅₀ for BMS-986139 exceeds 100 μM, yielding a therapeutic index of >10,000 based on the most sensitive genotype (GT-5a) [1].

Pan-Genotypic Potency

Head-to-head

EC₅₀ 0.3–9 nM across GT-1a to GT-6a; GT-1b C316N IC₅₀ 6 nM

67–86-fold improvement over lead compound 2 in GT-1a/2a; 2.4-fold over compound 5 in GT-1a

Supports pan-genotype replicon assay benchmarking

Only primer grip inhibitor with published full-panel genotype coverage at this potency level

Evidence Dimension	Antiviral potency across HCV genotypes (replicon EC₅₀, nM)
Target Compound Data	BMS-986139 (43): GT-1a 9 nM, GT-1b 3 nM, GT-2a 4 nM, GT-2b 3 nM, GT-3a 3 nM, GT-4a 2 nM, GT-5a 0.3 nM, GT-6a 6 nM, GT-1b C316N 6 nM, CC₅₀ >100 μM
Comparator Or Baseline	Compound 2: GT-1a 600 nM, GT-2a 346 nM, GT-1b C316N 447 nM, CC₅₀ 13 μM; Compound 5: GT-1a 22 nM, GT-2a 18 nM, GT-1b C316N 17 nM, CC₅₀ >100 μM (genotypes 3a–6a not reported)
Quantified Difference	67-fold improvement over compound 2 in GT-1a; 86-fold in GT-2a; pan-genotype coverage (GT-3a–6a) absent in compound 5; 2.4-fold improvement over compound 5 in GT-1a
Conditions	HCV replicon assays; GT-1a, GT-1b, GT-2a, GT-2b, GT-3a, GT-4a, GT-5a, GT-6a; GT-1b LUC replicon for CC₅₀; GT-1b C316N mutant enzyme assay (polyC:pGpG)

Why This Matters

Procurement decisions for pan-genotypic HCV research require compounds with validated single-digit nanomolar activity across all major clinical genotypes; BMS-986139 is the only primer grip inhibitor with published full-panel genotype coverage at this potency level, enabling reproducible cross-genotype antiviral studies without the GT-2a/3a gaps that limited earlier leads.

• [1] Eastman KJ, Parcella K, Yeung KS, et al. The discovery of a pan-genotypic, primer grip inhibitor of HCV NS5B polymerase. MedChemComm. 2017;8(4):796-806. doi:10.1039/c6md00636a. PMID: 30108798. View Source

Reduced Human Serum Shift vs. Lead Compound 37

In the presence of 40% human serum (HS), BMS-986139 exhibits a GT-1a EC₅₀ shift of approximately 5-fold (from 11 nM in fetal bovine serum to 52 nM in HS), compared to a 10-fold shift for the earlier lead compound 37 (from 16 nM in FBS to 158 nM in HS) [1]. This 2-fold reduction in HS shift translated directly into a substantially lower predicted human dose: 35 mg once-daily (QD) for BMS-986139 versus 150 mg QD for compound 37, as calculated via allometric scaling of rat, dog, and cynomolgus monkey PK using HS-adjusted EC₅₀ [1]. The 35 mg QD prediction for BMS-986139 also represents less than half the projected dose of the previous clinical candidate from the program [1].

Human Serum Shift

Head-to-head

~5-fold shift (11 nM → 52 nM) in 40% human serum

2-fold lower shift vs. lead 37 (10-fold); projected dose 35 mg QD vs. 150 mg QD

Supports lower projected dose model in candidate selection

Dose prediction by allometric scaling; research context only

Evidence Dimension	Human serum shift (fold increase in GT-1a replicon EC₅₀ in 40% human serum vs FBS) and resultant predicted human dose
Target Compound Data	BMS-986139 (43): HS shift ≈ 5-fold (EC₅₀: 11 nM FBS → 52 nM HS); predicted human dose: 35 mg QD
Comparator Or Baseline	Compound 37: HS shift ≈ 10-fold (EC₅₀: 16 nM FBS → 158 nM HS); predicted human dose: 150 mg QD
Quantified Difference	2-fold lower HS shift for BMS-986139; 4.3-fold lower predicted human dose (35 vs 150 mg QD)
Conditions	GT-1a HCV replicon assay in the presence of 40% human serum vs fetal bovine serum; human dose prediction by allometric scaling of rat, dog, and cynomolgus monkey PK

Why This Matters

Lower human serum shift directly reduces the projected clinical dose, which is critical for fixed-dose combination feasibility and minimizing pill burden—a key selection criterion when prioritizing preclinical candidates for IND-enabling studies.

• [1] Eastman KJ, Parcella K, Yeung KS, et al. The discovery of a pan-genotypic, primer grip inhibitor of HCV NS5B polymerase. MedChemComm. 2017;8(4):796-806. doi:10.1039/c6md00636a. PMID: 30108798. View Source

Improved Rat Pharmacokinetics Over Analogs 37 and 42

In a rat PK study (IV 2 mg/kg; PO 6 mg/kg), BMS-986139 demonstrated IV clearance of 5.7 mL/min/kg and oral bioavailability (%F) of 58%, compared with 7.3 mL/min/kg and 44% for lead compound 37, and 9.3 mL/min/kg and 31% for the closely related trifluoroethylamine analog 42 [1]. BMS-986139 achieved a plasma concentration of 1.5 μM at 24 h post-dose, nearly matching the benchmark 24 h liver concentration of compound 37 while maintaining a higher oral AUC (13 μM·h vs 10 μM·h for 37) [1]. Critically, BMS-986139 exhibited dose-proportional exposure across 5, 15, and 30 mg/kg in rats, whereas compound 37 did not—an essential property for predictable dose scaling in toxicology studies [1].

Rat Pharmacokinetics

Head-to-head

IV CL 5.7 mL/min/kg, %F 58%, 24 h plasma 1.5 µM

22–39% lower CL vs. compounds 37/42; 32–87% higher %F; dose-proportional exposure

Enables predictable PK modeling for in vivo pharmacology

Dose-proportional across 5–30 mg/kg PO in Sprague-Dawley rats

Evidence Dimension	Rat IV clearance, oral bioavailability, 24 h plasma concentration, and dose proportionality
Target Compound Data	BMS-986139 (43): IV CL = 5.7 mL/min/kg, %F = 58%, PO Cmax = 1.1 μM, 24 h plasma = 1.5 μM, PO AUC = 13 μM·h, dose-proportional exposure (5–30 mg/kg)
Comparator Or Baseline	Compound 37: IV CL = 7.3 mL/min/kg, %F = 44%, PO Cmax = 0.9 μM, 24 h plasma = 0.91 μM, PO AUC = 10 μM·h, non-dose-proportional; Compound 42: IV CL = 9.3 mL/min/kg, %F = 31%, PO Cmax = 0.6 μM, 24 h plasma = 0.38 μM, PO AUC = 0.039 μM·h
Quantified Difference	22% lower IV clearance than 37; 39% lower than 42; 32% higher oral bioavailability than 37; 87% higher than 42; 65% higher 24 h plasma drug level than 37
Conditions	Rat PK: IV dose 2 mg/kg; PO dose 6 mg/kg; Sprague-Dawley rats; dose proportionality tested at 5, 15, and 30 mg/kg PO

Why This Matters

For preclinical procurement supporting toxicology or efficacy studies, dose-proportional pharmacokinetics with high oral bioavailability simplifies study design and improves confidence in exposure predictions, while lower clearance reduces the daily dose burden and cost of active pharmaceutical ingredient (API) for large-scale in vivo experiments.

• [1] Eastman KJ, Parcella K, Yeung KS, et al. The discovery of a pan-genotypic, primer grip inhibitor of HCV NS5B polymerase. MedChemComm. 2017;8(4):796-806. doi:10.1039/c6md00636a. PMID: 30108798. View Source

Elimination of Bioactivation Liability vs. Compound 5

When evaluated in an Aroclor-treated rat liver S9 assay, BMS-986139 generated no detectable glutathione (GSH) adducts, indicating the absence of reactive metabolite formation [1]. This contrasts sharply with early lead compound 5, which under identical assay conditions showed 12% conversion of the parent compound to GSH adducts via amide demethylation, amine demethylation, and oxidation of the tert-butyl amide moiety [1]. The detection of GSH adducts in compound 5 raised specific concern for metabolism-induced reactive intermediates capable of covalent protein modification and idiosyncratic toxicity in vivo [1]. The bioactivation liability observed in compound 5 was a direct consequence of the tBu amide substituent, which was replaced in BMS-986139 with a 1,2,4-oxadiazole-containing western amide to eliminate this risk while preserving antiviral potency [1].

Bioactivation Liability

Head-to-head

No detectable GSH adducts (0% conversion)

12% → 0% GSH adduct elimination vs. compound 5

Supports selection of metabolically stable tool compound

Aroclor-treated rat liver S9; LC-MS/MS detection

Evidence Dimension	Formation of GSH-reactive metabolites in Aroclor-treated rat liver S9 assay
Target Compound Data	BMS-986139 (43): no observable GSH adducts (0% conversion)
Comparator Or Baseline	Compound 5: 12% of material converted to GSH adducts via amide demethylation, amine demethylation, and tBu amide oxidation
Quantified Difference	Complete elimination of detectable bioactivation (12% → 0% GSH adduct formation)
Conditions	Aroclor-treated rat liver S9 fraction; in vitro metabolism assay with NADPH cofactor; GSH trapping and LC-MS/MS detection

Why This Matters

Reactive metabolite formation is a leading cause of preclinical compound attrition due to idiosyncratic hepatotoxicity; BMS-986139's clean bioactivation profile makes it a safer tool compound for chronic in vivo pharmacology studies and a more attractive starting point for those evaluating backup candidates with reduced toxicological risk.

• [1] Eastman KJ, Parcella K, Yeung KS, et al. The discovery of a pan-genotypic, primer grip inhibitor of HCV NS5B polymerase. MedChemComm. 2017;8(4):796-806. doi:10.1039/c6md00636a. PMID: 30108798. View Source

Primer Grip Site Binding vs. Palm and Thumb Inhibitors

X-ray crystallography of the 7-azabenzofuran chemotype (PDB 5TWM) confirms binding to the primer grip site of HCV NS5B, a distinct allosteric pocket located at the junction of the thumb and palm domains that plays a critical role in RNA template positioning during replication [1]. This binding site is structurally and mechanistically distinct from the palm site targeted by dasabuvir and the thumb site 1 targeted by beclabuvir (BMS-791325) [2]. Primer grip site binding is associated with a higher barrier to resistance and broad genotype coverage—unlike dasabuvir, which is restricted to genotype 1 due to poor conservation of the palm allosteric pocket across genotypes [2]. While this is a class-level inference for the 7-azabenzofuran series rather than unique to BMS-986139 alone, the compound's specific C6 trifluoropropyl and 1,2,4-oxadiazole amide substituents were optimized to maximize binding complementarity to this pocket while simultaneously resolving human serum shift and metabolic stability liabilities, making it the most optimized primer grip inhibitor among the series reported [1].

Binding Site Differentiation

Class-level

Primer grip site (PDB 5TWM) distinct from palm/thumb sites

Pan-genotype coverage vs. genotype-1 restriction of dasabuvir

Enables combination studies with non-overlapping resistance pathways

Class-level inference for 7-azabenzofuran series; specific substituents optimized for binding

Evidence Dimension	Allosteric binding site on HCV NS5B polymerase and associated genotype coverage breadth
Target Compound Data	BMS-986139 (7-azabenzofuran series): primer grip site (confirmed by X-ray co-crystal structure PDB 5TWM for compound 5); pan-genotypic activity GT-1 through GT-6
Comparator Or Baseline	Dasabuvir: palm site inhibitor; restricted to genotype 1 activity; Beclabuvir (BMS-791325): thumb site 1 inhibitor; active against GT-1, 3, 4, 5 (IC₅₀ <28 nM) but limited GT-2a data
Quantified Difference	BMS-986139 demonstrates pan-genotypic coverage across GT-1 through GT-6 with single-digit nM EC₅₀; dasabuvir is genotype-1 restricted; binding site differentiation (primer grip vs palm vs thumb 1) established by X-ray crystallography
Conditions	X-ray crystallography at 1.97 Å resolution (PDB 5TWM); HCV replicon assays across GT-1a through GT-6a for BMS-986139; dasabuvir binding site by resistance mapping and molecular docking

Why This Matters

For researchers selecting NS5B inhibitors for mechanistic studies or combination antiviral screening, binding site identity determines resistance profile overlap and genotype applicability—BMS-986139's primer grip mechanism provides a tool for studying a binding site and resistance pathway orthogonal to approved palm and thumb site inhibitors, enabling rational combination studies with non-overlapping resistance liabilities.

• [1] Sheriff S, Eastman KJ, Parcella K, et al. Crystal structure of HCV NS5B RNA-dependent RNA polymerase (genotype 2a JFH1 L30S) in complex with 7-azabenzofuran inhibitor (compound 5). PDB ID: 5TWM. Deposited: 2016-11-14. doi:10.2210/pdb5TWM/pdb. View Source
• [2] Probes & Drugs Portal. Dasabuvir (PD009012): Allosteric palm site inhibitor of HCV NS5B polymerase. https://www.probes-drugs.org/dasabuvir/ (accessed 2026). View Source

Validated Application Scenarios for BMS-986139

Pan-Genotypic Replicon Assay Positive Control

BMS-986139 is the optimal positive control compound for HCV replicon assays requiring pan-genotype validation. With published EC₅₀ values spanning genotypes 1a through 6a in the single-digit nanomolar range (0.3–9 nM) and confirmed activity against the GT-1b C316N resistance mutant (IC₅₀ = 6 nM), BMS-986139 provides a validated benchmark for assay qualification across all clinically relevant genotypes [1]. Researchers screening novel NS5B inhibitors can use BMS-986139 to establish genotype-specific assay windows and to benchmark potency of candidate compounds, particularly for GT-2a, GT-3a, and GT-5a, where many NNIs fail to demonstrate meaningful activity.

In Vivo Rat PK/PD Studies with Dose-Proportional Exposure

BMS-986139 is well-suited for in vivo pharmacodynamic studies in rat models of HCV infection where predictable exposure and liver-targeted drug distribution are required. Its dose-proportional pharmacokinetics across 5–30 mg/kg PO, oral bioavailability of 58%, and sustained 24 h liver concentrations of 1.5 μM at a 6 mg/kg dose [1] enable reliable PK/PD modeling. The compound's IV clearance of 5.7 mL/min/kg is low enough to support once-daily oral dosing regimens in efficacy studies, while its HS-adjusted EC₅₀ of 52 nM provides a clear target plasma concentration for maintaining antiviral coverage in the presence of physiological protein binding.

Negative Control for Reactive Metabolite Safety Assessment

BMS-986139 serves as a validated negative control in metabolism-dependent toxicity assays, having demonstrated no observable GSH adduct formation in Aroclor-treated rat liver S9 fractions [1]. This contrasts with the 12% GSH adduct conversion rate of the structurally related lead compound 5, establishing a documented bioactivation-negative benchmark within the 7-azabenzofuran series [1]. For laboratories conducting reactive metabolite screening or evaluating the bioactivation potential of novel NS5B inhibitors, BMS-986139 provides a chemically matched negative control that shares the core scaffold while lacking the metabolic liabilities associated with tBu amide-containing analogs.

Combination Antiviral Studies with Orthogonal Resistance Pathways

BMS-986139's primer grip site binding mechanism (PDB 5TWM) provides an opportunity to design combination antiviral studies with palm site inhibitors (e.g., dasabuvir) or thumb site 1 inhibitors (e.g., beclabuvir) that target non-overlapping allosteric pockets on HCV NS5B [1][2]. The structural separation of the primer grip site from the palm and thumb domains, combined with BMS-986139's retention of activity against the C316N resistance mutant (IC₅₀ = 6 nM)—a mutation that can affect palm inhibitor binding—supports the use of BMS-986139 as a primer grip-targeting component in mechanistic additivity or synergy studies exploring multi-site NS5B inhibition strategies [1].

Application

Selection Property

Validation Focus

Pan-genotype replicon assay benchmarking

Pan-genotype potency profile (GT-1–6)

EC₅₀ benchmarking across genotypes and C316N resistance mutant

In vivo rat PK/PD modeling

Dose-proportional exposure, moderate clearance

Exposure-response relationship and liver distribution review

Reactive metabolite assessment (negative control)

Absence of GSH adduct formation

Bioactivation benchmarking in lead optimization

Combination NS5B inhibition mechanism studies

Primer grip site binding distinct from palm/thumb

Additivity/synergy assessment with orthogonal resistance pathways

• [1] Eastman KJ, Parcella K, Yeung KS, et al. The discovery of a pan-genotypic, primer grip inhibitor of HCV NS5B polymerase. MedChemComm. 2017;8(4):796-806. doi:10.1039/c6md00636a. PMID: 30108798. View Source
• [2] Probes & Drugs Portal. Dasabuvir (PD009012): Allosteric palm site inhibitor of HCV NS5B polymerase. https://www.probes-drugs.org/dasabuvir/ (accessed 2026). View Source